4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-4-methylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-2-4-10(12(15)6-8)9-3-5-11(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: AAALSIVSPRKGSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F)Cl
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID50690238
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261901-17-0

Description

4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid (4-CMPFBA) is an organic compound belonging to the class of aromatic carboxylic acids. It is a fluorinated derivative of the phenylacetic acid family and is a valuable intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. 4-CMPFBA has been used in a broad range of scientific research applications, including as a substrate for enzymatic reactions, as a building block for more complex molecules, and as a reagent to generate novel compounds.

Scientific Research Applications

4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate for enzymatic reactions, as a building block for more complex molecules, and as a reagent to generate novel compounds. It has also been used to study the effects of aromatic fluorination on the reactivity of organic compounds. Additionally, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has been used in the synthesis of novel pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

The mechanism of action of 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is dependent on the specific scientific research application. In enzymatic reactions, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% acts as a substrate for the enzyme, and the reaction is catalyzed by the enzyme. In the synthesis of more complex molecules, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% acts as a building block for the synthesis of the desired molecule. In the synthesis of novel compounds, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% acts as a reagent to generate the desired compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% have not been studied in detail. However, studies have shown that 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% has a low toxicity in rats, and it is not expected to have any significant adverse effects in humans.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% in lab experiments is its availability and low cost. 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is commercially available and can be easily synthesized in the laboratory. Furthermore, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is a relatively stable compound, making it suitable for a wide range of experiments. The main limitation of using 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% in lab experiments is its high reactivity. 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is highly reactive and can react with other compounds in the reaction mixture, leading to unexpected results.

Future Directions

There are numerous potential future directions for 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95%. These include its use in the synthesis of novel pharmaceuticals, agrochemicals, and other organic compounds; its use as a reagent in organic synthesis; its use as a substrate for enzymatic reactions; its use in the development of new catalysts; its use in the study of the effects of aromatic fluorination on the reactivity of organic compounds; and its use in the development of new analytical techniques.

Synthesis Methods

The synthesis of 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% can be accomplished through several methods, including the Friedel-Crafts acylation reaction and the nucleophilic aromatic substitution reaction. In the Friedel-Crafts acylation reaction, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is formed by the reaction of 4-chloro-2-methylphenol and 2-fluorobenzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. In the nucleophilic aromatic substitution reaction, 4-(2-Chloro-4-methylphenyl)-2-fluorobenzoic acid, 95% is formed by the reaction of 4-chloro-2-methylphenol and 2-fluorobenzoyl bromide in the presence of a base such as sodium hydroxide.